Cas no 1226437-04-2 (4-(1H-imidazol-1-yl)methyl-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)benzamide)

• Product Name: 4-(1H-imidazol-1-yl)methyl-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)benzamide
• CAS No: 1226437-04-2
• MF: C₂₂H₂₁N₅O₄
• MW: 419.433244466782
• CID: 6199127
• PubChem ID: 49677301
• Update Time: 2025-06-11

4-(1H-imidazol-1-yl)methyl-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(1H-imidazol-1-yl)methyl-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)benzamide
• 1226437-04-2
• 4-((1H-imidazol-1-yl)methyl)-N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide
• F5882-5325
• VU0527564-1
• 4-(imidazol-1-ylmethyl)-N-[[3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl]methyl]benzamide
• AKOS024526923
• 4-[(1H-imidazol-1-yl)methyl]-N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)benzamide

• Inchi： 1S/C22H21N5O4/c1-29-18-6-8-19(9-7-18)30-14-20-25-21(31-26-20)12-24-22(28)17-4-2-16(3-5-17)13-27-11-10-23-15-27/h2-11,15H,12-14H2,1H3,(H,24,28)
• InChI Key： WCIZWYZGEVYHHA-UHFFFAOYSA-N
• SMILES： O1C(CNC(C2C=CC(=CC=2)CN2C=NC=C2)=O)=NC(COC2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 419.15935417g/mol
• Monoisotopic Mass: 419.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-(1H-imidazol-1-yl)methyl-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)benzamide

Comprehensive Analysis of 4-(1H-imidazol-1-yl)methyl-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)benzamide (CAS No. 1226437-04-2)

In the rapidly evolving field of medicinal chemistry, 4-(1H-imidazol-1-yl)methyl-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)benzamide (CAS No. 1226437-04-2) has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound, characterized by its imidazole and oxadiazole moieties, represents a promising candidate for drug discovery, particularly in the areas of enzyme inhibition and receptor modulation. Researchers and pharmaceutical companies are increasingly exploring its properties to address unmet medical needs, aligning with the growing demand for novel small-molecule therapeutics.

The molecular architecture of 4-(1H-imidazol-1-yl)methyl-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)benzamide combines a benzamide core with a 1,2,4-oxadiazole scaffold, which is known for its bioisosteric properties and metabolic stability. Such hybrid structures are frequently investigated in the context of drug design and structure-activity relationship (SAR) studies. The presence of the 4-methoxyphenoxy group further enhances the compound's potential for interactions with biological targets, making it a subject of interest in both academic and industrial research.

Recent trends in pharmaceutical research highlight the importance of heterocyclic compounds like 4-(1H-imidazol-1-yl)methyl-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)benzamide. These compounds are often searched in relation to kinase inhibitors, GPCR modulators, and anti-inflammatory agents, reflecting the broader interest in targeted therapies. The compound's CAS No. 1226437-04-2 is frequently queried in scientific databases, underscoring its relevance in contemporary drug development pipelines.

From a synthetic perspective, the preparation of 4-(1H-imidazol-1-yl)methyl-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)benzamide involves multi-step organic transformations, including amide coupling and cyclization reactions. These methods are critical for ensuring high purity and yield, which are essential for subsequent biological evaluations. The compound's solubility, stability, and pharmacokinetic properties are also key considerations for researchers aiming to translate laboratory findings into clinical applications.

In the context of personalized medicine and precision drug discovery, 4-(1H-imidazol-1-yl)methyl-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)benzamide exemplifies the shift toward tailored therapeutic solutions. Its structural versatility allows for modifications that can optimize efficacy and minimize off-target effects, addressing common challenges in modern pharmacology. As the scientific community continues to explore its potential, this compound may emerge as a cornerstone in the development of next-generation therapeutics.

The growing emphasis on computational chemistry and AI-driven drug discovery has further amplified interest in compounds like 4-(1H-imidazol-1-yl)methyl-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)benzamide. Virtual screening and molecular docking studies are increasingly used to predict its interactions with biological targets, reducing the time and cost associated with traditional drug development. This aligns with the industry's focus on sustainable innovation and accelerated R&D processes.

In conclusion, 4-(1H-imidazol-1-yl)methyl-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)benzamide (CAS No. 1226437-04-2) stands at the intersection of cutting-edge research and therapeutic potential. Its intricate chemical structure, combined with the rising demand for novel bioactive molecules, positions it as a valuable asset in the quest for innovative treatments. Future studies will likely uncover new applications, solidifying its role in the advancement of medicinal chemistry.